Cas no 182924-11-4 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl-)
182924-11-4 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl-
CAS No:182924-11-4
MF:C7H10N4O
MW:166.180500507355
CID:1376435
Update Time:2024-08-16
1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl-
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- Inchi: 1S/C7H10N4O/c1-5-6(3-8)7(9)11(10-5)4-12-2/h4,9H2,1-2H3
- InChI Key: FMCVFUMEFLMEEA-UHFFFAOYSA-N
- SMILES: N1(COC)C(N)=C(C#N)C(C)=N1
Computed Properties
- Exact Mass: 166.0856
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 342.1±42.0 °C(Predicted)
- PSA: 76.86
- pka: 0.37±0.10(Predicted)
1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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